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Compound of Interest

Compound Name: Ethoxycyclohexane

Cat. No.: B13971089 Get Quote

Ethoxycyclohexane: A Technical Safety and Data
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the material safety data for

Ethoxycyclohexane (CAS No. 932-92-3). The information is compiled to assist researchers,

scientists, and professionals in drug development in understanding the chemical and physical

properties, safety hazards, and handling protocols associated with this compound.

Chemical and Physical Properties
Ethoxycyclohexane is a colorless liquid with a mild, sweet odor.[1] It is soluble in ethanol and

ether but insoluble in water.[2] The fundamental structure of Ethoxycyclohexane consists of a

cyclohexane ring to which an ethoxy group is attached.[1]

The following table summarizes the key quantitative physical and chemical properties of

ethoxycyclohexane.
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Property Value Source

Molecular Formula C8H16O [1][2][3][4]

Molar Mass 128.21 g/mol [2][3]

Boiling Point 149 °C [2]

135-136 °C (at 20 Torr) [2]

Density
0.864 g/cm³ (Predicted:

0.86±0.1 g/cm³)
[2]

Refractive Index 1.435 [2]

XLogP3-AA 2.3 [1][3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
1 [3]

Rotatable Bond Count 2 [1][3]

Topological Polar Surface Area 9.2 Å² [1][3]

Heavy Atom Count 9 [1][3]

Complexity 65 [1][3]

Hazard Identification and GHS Classification
While specific GHS classification for ethoxycyclohexane is not consistently reported across all

databases, a predicted classification can be inferred from its chemical properties and data on

analogous substances. It is anticipated to be a flammable liquid. Exposure may lead to health

issues if ingested and can cause skin irritation.[1] Caution is advised, particularly concerning

potentially toxic fumes at high temperatures.[1]

Based on data for similar cyclohexane derivatives, which show acute aquatic toxicity (Category

1), ethoxycyclohexane may require similar handling precautions under the Globally

Harmonized System (GHS).[4]
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Predicted GHS Hazard Classification for Ethoxycyclohexane.

Experimental Protocols
Detailed experimental protocols for the determination of all physical and chemical properties of

ethoxycyclohexane are not readily available in the public domain. The reported values are a

combination of experimentally determined and computationally predicted data. Standard

analytical methods, as described in international standards (e.g., OECD Guidelines for the

Testing of Chemicals), are typically employed for the experimental determination of these

properties.

Synthesis:

A common method for the synthesis of ethoxycyclohexane is the Williamson ether synthesis.

This reaction involves a nucleophilic substitution (Sₙ2) mechanism where a cyclohexyl halide

reacts with sodium ethoxide.[4]

An alternative, though potentially less efficient method, is the acid-catalyzed addition of ethanol

to cyclohexene.[4]

The following diagram illustrates a generalized workflow for the Williamson ether synthesis of

ethoxycyclohexane.
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Generalized Workflow for Williamson Ether Synthesis of Ethoxycyclohexane.

Handling and Safety Precautions
Due to the potential for skin irritation, appropriate personal protective equipment, including

gloves and safety glasses, should be worn when handling ethoxycyclohexane.[1] Work

should be conducted in a well-ventilated area to avoid the inhalation of any potential fumes,

especially when heated.[1]

Applications in Research and Development
Ethoxycyclohexane is utilized as a solvent in various chemical processes and as a medium in

organic synthesis.[1] Its properties make it suitable for dissolving a range of substances and

facilitating chemical reactions.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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